Cas no 40765-35-3 (10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide)

• Product Name: 10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide
• CAS No: 40765-35-3
• MF: C₂₀H₂₂N₂O₂S
• MW: 354.465883731842
• CID: 323995
• PubChem ID: 71362049
• Update Time: 2025-04-19

10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine, 10-(1-azabicyclo[2.2.2]oct-3-ylmethyl)-, 5,5-dioxide
• 10-(1-azabicyclo[2.2.2]octan-3-ylmethyl)phenothiazine 5,5-dioxide
• 10-[(1-Azabicyclo[2.2.2]octan-3-yl)methyl]-5lambda~6~-phenothiazine-5,5(10H)-dione
• Mequitazine M (sulfone)
• DTXSID30785691
• 40765-35-3
• XPKWOPYSZJPRLJ-UHFFFAOYSA-N

• Inchi： 1S/C20H22N2O2S/c23-25(24)19-7-3-1-5-17(19)22(18-6-2-4-8-20(18)25)14-16-13-21-11-9-15(16)10-12-21/h1-8,15-16H,9-14H2
• InChI Key： XPKWOPYSZJPRLJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C2C=CC=CC1=2)CC1CN2CCC1CC2)(=O)=O

Computed Properties

• Exact Mass: 354.14019912g/mol
• Monoisotopic Mass: 354.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49Ų